2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide

Specification

• CAS No.: 687563-37-7
• Molecular Formula: C20H15ClFN3O2S2
• Molecular Weight: 447.93
• IUPAC Name: 2-[[3-(4-chlorophenyl)-4-oxo-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(4-fluorophenyl)acetamide
• Standard InChI: InChI=1S/C20H15ClFN3O2S2/c21-12-1-7-15(8-2-12)25-19(27)18-16(9-10-28-18)24-20(25)29-11-17(26)23-14-5-3-13(22)4-6-14/h1-8H,9-11H2,(H,23,26)
• Standard InChI Key: YLHWIWDSNUDQHE-UHFFFAOYSA-N
• SMILES: C1CSC2=C1N=C(N(C2=O)C3=CC=C(C=C3)Cl)SCC(=O)NC4=CC=C(C=C4)F

Introduction

The compound 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide is a complex organic molecule that belongs to the class of thienopyrimidine derivatives. These compounds have garnered significant attention in recent years due to their diverse biological activities and potential applications in pharmaceuticals.

Molecular Formula and Weight

The molecular formula of this compound is not explicitly provided in the available literature, but based on its structure, it can be deduced to be similar to related compounds. For instance, a closely related compound, 2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopentathieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide, has a molecular weight of 588.1 g/mol.

Synthesis and Preparation

The synthesis of thienopyrimidine derivatives typically involves multi-step reactions starting from simple precursors. Common methods include condensation reactions and cyclization processes. For example, the synthesis of 4-oxo-4,5,6,7-tetrahydrothieno[3,2-c]pyridine involves the reaction of thiophene derivatives with appropriate pyridine precursors.

Biological Activity and Applications

Thienopyrimidine derivatives have been explored for their potential biological activities, including antimicrobial, anticancer, and anti-inflammatory effects. The presence of a 4-chlorophenyl group and an oxo group in the compound of interest may contribute to its biological activity by interacting with specific molecular targets.

Table: Comparison of Thienopyrimidine Derivatives

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
2-{[3-(4-chlorophenyl)-4-oxo-3,5,6,7-tetrahydro-4H-cyclopenta45thieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide	C30H22ClN3O4S2	588.1	Potential anticancer activity
4-Oxo-4,5,6,7-tetrahydrothieno[3,2-c]pyridine	C8H7NOS	153.20	Antimicrobial properties
2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide	Not specified	Not specified	Potential biological activity

Research Challenges and Future Directions

While the specific compound 2-((3-(4-chlorophenyl)-4-oxo-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-(4-fluorophenyl)acetamide lacks detailed research findings, its structural similarity to other biologically active thienopyrimidines suggests potential applications. Further studies are needed to elucidate its pharmacological profile and explore its therapeutic potential.